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An In-depth Technical Guide on the Core Heat Source of Early Planetary Bodies

Abstract
The formation and evolution of planetesimals, the building blocks of planets, were critically

influenced by the heat generated from the decay of short-lived radionuclides. Among these,

Aluminum-26 (²⁶Al) has been identified as the principal heat source in the early solar system.

[1][2] Its decay provided sufficient energy to cause significant thermal metamorphism, melting,

and differentiation of these primordial bodies within the first few million years of the solar

system's existence.[3][4] This guide provides a comprehensive technical overview of the role of

²⁶Al as a heat source in planetesimals, detailing its decay properties, initial abundance, and the

methodologies used for its quantification. It further explores the thermal evolution of

planetesimals under the influence of ²⁶Al heating and presents the experimental protocols for

determining its historical presence in meteoritic samples.

Introduction: The Significance of Aluminum-26
The early solar system was a dynamic environment where dust and gas accreted to form

progressively larger bodies, eventually leading to the planets we see today. A key factor in this

process was the internal heating of planetesimals, which drove their geological evolution. While

long-lived radionuclides such as Uranium-238 and Thorium-232 contribute to planetary heat

budgets over billions of years, their energy output was insufficient to cause the rapid and

widespread melting observed in the parent bodies of many meteorites. The short-lived

radionuclide ²⁶Al, with a half-life of approximately 0.717 to 0.73 million years, provided the
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intense burst of heat necessary for these early, transformative events.[4][5] The presence of

²⁶Al in the early solar system is evidenced by the excess of its decay product, Magnesium-26

(²⁶Mg), in ancient meteoritic inclusions.[6][7]

Quantitative Data on Aluminum-26 and Planetesimal
Properties
The thermal evolution of a planetesimal is governed by the heat generated by ²⁶Al decay and

the physical properties of the planetesimal itself. The following tables summarize the key

quantitative data.

Table 1: Decay Properties of Aluminum-26

Property Value Reference(s)

Half-life (t₁/₂) ~0.717 - 0.73 Myr [4][5]

Mean Lifetime (τ) ~1.034 Myr [8]

Decay Mode β+ decay and electron capture [5]

Decay Product Stable Magnesium-26 (²⁶Mg) [5]

Decay Energy (per decay) 3.12 - 4.0 MeV [2][5]

Recommended Heat

Production
3.12 MeV [2][5]

Table 2: Initial Abundance and Heat Production of Aluminum-26

Property Value Reference(s)

Canonical Initial ²⁶Al/²⁷Al Ratio ~5 x 10⁻⁵ [4][7][9]

Initial Heat Production Rate

(H₀ at t=0)

~1.9 x 10⁻⁷ W/kg (for CI

chondrite)
[4]

Table 3: Physical Properties of Chondritic Planetesimal Material
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Property Value Reference(s)

Thermal Conductivity (K) 1.5 - 2.1 W/m·K [4][10]

Specific Heat Capacity (Cₚ)
~837 J/kg·K (temperature

dependent)
[4][11]

Density (ρ) (compacted) ~3300 kg/m ³ [4][11]

Initial Temperature (T₀) ~250 K [4]

The Decay of Aluminum-26: A Signaling Pathway for
Heat Generation
The radioactive decay of ²⁶Al into ²⁶Mg is the fundamental process that releases energy within

a planetesimal. This can be visualized as a simple signaling pathway.
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Figure 1: Decay of Aluminum-26.

Experimental Protocols: Uncovering the Evidence in
Meteorites
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The determination of the initial abundance of ²⁶Al in the early solar system is a cornerstone of

cosmochemistry. Since ²⁶Al has long since decayed, its former presence is inferred by

measuring the abundance of its daughter isotope, ²⁶Mg, in meteorites, particularly in Calcium-

Aluminum-rich Inclusions (CAIs), which are among the oldest solids formed in the solar system.

[9]

Core Principle
The method relies on the correlation between the excess of ²⁶Mg (denoted as δ²⁶Mg) and the
aluminum-to-magnesium ratio (²⁷Al/²⁴Mg) in different minerals within a single CAI. Minerals with
a higher initial Al/Mg ratio will exhibit a larger excess of ²⁶Mg due to the in-situ decay of ²⁶Al. A
linear correlation, or isochron, in a plot of δ²⁶Mg versus ²⁷Al/²⁴Mg is strong evidence for the past

presence of ²⁶Al, and the slope of this line corresponds to the initial ²⁶Al/²⁷Al ratio at the time of

the CAI's formation.[6][8]

Analytical Workflow
The primary analytical techniques for these high-precision isotopic measurements are

Secondary Ion Mass Spectrometry (SIMS) and Multi-Collector Inductively Coupled Plasma

Mass Spectrometry (MC-ICP-MS).[6][12][13]
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Figure 2: Experimental workflow for determining the initial ²⁶Al/²⁷Al ratio.
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Detailed Methodologies
Sample Preparation: A thin, polished section of the meteorite is prepared to expose the

internal mineral structures of the CAIs.

Mineral Identification: The mineral phases within the CAI are identified and characterized

using techniques such as Scanning Electron Microscopy (SEM) and Electron Probe

Microanalysis (EPMA). This is crucial for selecting appropriate spots for isotopic analysis.

In-situ Isotopic Analysis (SIMS/LA-MC-ICP-MS):

A primary ion beam (in SIMS) or a laser (in LA-MC-ICP-MS) is focused on a specific

mineral grain within the CAI.

This sputters or ablates a small amount of material, which is then ionized.

The ions are accelerated into a mass spectrometer, where they are separated by their

mass-to-charge ratio.

The abundances of ²⁴Mg, ²⁵Mg, ²⁶Mg, and ²⁷Al are measured.

Solution MC-ICP-MS (for higher precision on bulk samples or mineral separates):

The CAI or specific mineral grains are carefully extracted and dissolved in acid.

Magnesium is chemically separated from other elements using ion-exchange

chromatography to avoid isobaric interferences.

The purified Mg solution is introduced into the MC-ICP-MS for isotopic analysis.

Data Correction and Interpretation:

Instrumental mass fractionation, a bias in the measurement of different isotopes, is

corrected for by bracketing the sample analysis with measurements of a standard with a

known isotopic composition.[13]

The corrected ²⁶Mg/²⁴Mg ratios are compared to a terrestrial standard to determine the

excess ²⁶Mg (δ²⁶Mg*).
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The δ²⁶Mg* values are plotted against the measured ²⁷Al/²⁴Mg ratios for the different

mineral phases.

A linear regression is performed on the data points. The slope of the resulting isochron

gives the initial ²⁶Al/²⁷Al ratio at the time of mineral formation.[8]

The Thermal Evolution of Planetesimals: A Logical
Framework
The amount of heat generated by ²⁶Al and its effect on a planetesimal depends on several

factors, including the initial abundance of ²⁶Al, the time of accretion of the planetesimal relative

to the formation of CAIs, the size of the planetesimal, and its physical properties. The interplay

of these factors determines the ultimate fate of the planetesimal.
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Figure 3: Logical flow of planetesimal thermal evolution due to ²⁶Al heating.

Key Factors Influencing Thermal Evolution
Accretion Time: Planetesimals that accreted early (within the first 1-2 million years after CAI

formation) incorporated a larger amount of live ²⁶Al and thus experienced more intense

heating.[1][4] Late-accreting bodies formed after most of the ²⁶Al had decayed and therefore

remained relatively cold and primitive.
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Planetesimal Size: Larger planetesimals have a smaller surface-area-to-volume ratio, which

makes them more effective at retaining the heat generated in their interiors.[4] Bodies with

radii greater than about 20 km that formed early are likely to have melted.[4]

Composition and Porosity: The initial composition, including the presence of ices and the

degree of porosity, influences the thermal conductivity and heat capacity of the planetesimal

material, thereby affecting how quickly heat is conducted towards the surface.[14][15]

Thermal Outcomes
Thermal Metamorphism: Moderate heating leads to the recrystallization of minerals in the

solid state, altering the texture and mineralogy of the original chondritic material.

Melting and Differentiation: Sufficiently high temperatures, often exceeding 1400 K, cause

the melting of silicates and metals.[4] The denser metallic melts sink to the center to form a

core, while the lighter silicate magma forms a mantle and eventually a crust, leading to a

differentiated body.

Volatile Loss: The intense heat from ²⁶Al decay can vaporize water and other volatile

compounds, leading to the "drying out" of planetesimals that formed within the snow line.[16]

[17]

Conclusion
The radioactive decay of Aluminum-26 was a pivotal process in the early solar system,

providing the primary heat source that drove the thermal evolution of planetesimals. The

quantitative understanding of its decay properties and initial abundance, derived from

meticulous isotopic analyses of meteorites, allows for the construction of detailed thermal

models that explain the diversity of asteroidal bodies we observe today. The methodologies for

determining the initial ²⁶Al/²⁷Al ratio are a testament to the power of modern analytical

techniques in unraveling the history of our solar system. The legacy of ²⁶Al is preserved in the

very structure of the planets and asteroids, a reminder of the fiery beginnings of our cosmic

neighborhood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1230959#aluminum-26-as-a-heat-source-in-
planetesimals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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